3-(4-ethylphenyl)-1-(methylsulfonyl)-5-(2-thienyl)-4,5-dihydro-1H-pyrazole

• IUPAC Name: 5-(4-ethylphenyl)-2-methylsulfonyl-3-thiophen-2-yl-3,4-dihydropyrazole
• InChI: InChI=1S/C16H18N2O2S2/c1-3-12-6-8-13(9-7-12)14-11-15(16-5-4-10-21-16)18(17-14)22(2,19)20/h4-10,15H,3,11H2,1-2H3
• InChI Key: PCJMUBSGZTXFTJ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C2=NN(C(C2)C3=CC=CS3)S(=O)(=O)C
• Molecular Formula: C16H18N2O2S2
• Molecular Weight: 334.5 g/mol

Description

Synthesis Analysis

The synthesis of related pyrazole derivatives often involves multi-component condensation reactions or cycloaddition processes. For instance, disulfonic acid imidazolium chloroaluminate has been utilized as a new acidic and heterogeneous catalyst for the efficient synthesis of 6-amino-4-(4-methoxyphenyl)-5-cyano-3-methyl-1-phenyl-1,4-dihydropyrano[2,3-c]pyrazoles, showcasing the versatility of catalysts in pyrazole synthesis (Moosavi-Zare et al., 2013). Similarly, the tandem reaction of propargyl alcohol and N-sulfonylhydrazone has been employed for the synthesis of dihydropyrazole derivatives, indicating a method for constructing the pyrazole core with specific substituents (Zhu et al., 2011).

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with other molecules at the molecular level to produce a certain effect. This is particularly relevant for biologically active compounds.

Safety and Hazards

The safety and hazards associated with a compound are determined by studying its toxicological properties. This includes understanding its potential effects on human health and the environment.

Future Directions

Future directions could involve further studies to understand more about the compound’s properties, potential uses, and safety implications. It could also involve the development of new synthesis methods or the discovery of new reactions involving the compound.